Cas no 253315-06-9 (2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid)

2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid structure
253315-06-9 structure
Product name:2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
CAS No:253315-06-9
MF:C9H11N3O2
MW:193.20254
MDL:MFCD09054869
CID:246651
PubChem ID:6622038

2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Pyrrolidinyl)-5-pyrimidinecarboxylic acid
    • 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid
    • 5-Pyrimidinecarboxylicacid, 2-(1-pyrrolidinyl)-
    • AC1O7UNL
    • ChemDiv3_009438
    • CTK1A0451
    • HMS1499M22
    • MolPort-000-144-128
    • SBB091582
    • SureCN184998
    • 253315-06-9
    • AKOS000284171
    • DTXSID30425085
    • BARCKZNRVNLERF-UHFFFAOYSA-N
    • 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid, AldrichCPR
    • AB49631
    • IDI1_027348
    • 2-pyrrolidin-1-yl-pyrimidine-5-carboxylic acid
    • CS-0205413
    • SCHEMBL184998
    • 2-(pyrrolidin-1-yl)pyrimidine-5-carboxylicacid
    • FT-0681595
    • MFCD09054869
    • 2-(pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
    • XH0746
    • G69596
    • DB-067377
    • 2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
    • MDL: MFCD09054869
    • Inchi: InChI=1S/C9H11N3O2/c13-8(14)7-5-10-9(11-6-7)12-3-1-2-4-12/h5-6H,1-4H2,(H,13,14)
    • InChI Key: BARCKZNRVNLERF-UHFFFAOYSA-N
    • SMILES: C1CCN(C1)C2=NC=C(C=N2)C(=O)O

Computed Properties

  • Exact Mass: 193.08523
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.3Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 66.32

2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Security Information

  • HazardClass:IRRITANT

2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB218001-250 mg
2-(1-Pyrrolidinyl)-5-pyrimidinecarboxylic acid; 95%
253315-06-9
250MG
€183.40 2022-06-11
TRC
B526060-10mg
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
253315-06-9
10mg
$ 50.00 2022-06-07
TRC
B526060-100mg
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
253315-06-9
100mg
$ 80.00 2022-06-07
TRC
B526060-50mg
2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
253315-06-9
50mg
$ 65.00 2022-06-07
Chemenu
CM372309-1g
2-(1-Pyrrolidinyl)-5-pyrimidinecarboxylic acid
253315-06-9 95%+
1g
$160 2024-07-28
Aaron
AR00C2OT-250mg
2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid
253315-06-9 95%
250mg
$44.00 2025-02-17
A2B Chem LLC
AF62257-5g
2-(Pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
253315-06-9 97%
5g
$480.00 2023-12-31
Ambeed
A703009-100mg
2-(Pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
253315-06-9 95%
100mg
$34.0 2025-03-04
A2B Chem LLC
AF62257-250mg
2-(Pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
253315-06-9 95%
250mg
$35.00 2024-04-20
1PlusChem
1P00C2GH-5g
2-PYRROLIDIN-1-YLPYRIMIDINE-5-CARBOXYLIC ACID
253315-06-9 97%
5g
$918.00 2023-12-18

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Amadis Chemical Company Limited
(CAS:253315-06-9)2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
A1147251
Purity:99%
Quantity:1g
Price ($):228.0